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Compound of Interest

Compound Name: L-Methionine-15N,d8

Cat. No.: B12425483 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of L-Methionine-15N,d8.

This guide provides detailed procedural instructions to ensure the safe handling and disposal of

L-Methionine-15N,d8, a stable isotopically labeled amino acid. Adherence to these protocols is

critical for maintaining a safe laboratory environment and ensuring the integrity of your

research.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

L-Methionine-15N,d8. These recommendations are based on standard laboratory safety

practices for handling non-hazardous chemicals and stable isotopically labeled compounds.
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Protection Type Equipment Purpose
Specifications &

Best Practices

Eye and Face

Protection

Safety glasses with

side shields or

goggles

To protect against

splashes and dust.

Must meet OSHA 29

CFR 1910.133 or

European Standard

EN166 requirements.

A face shield may be

necessary for tasks

with a higher risk of

splashing.[1][2][3][4]

Hand Protection
Disposable nitrile

gloves

To prevent skin

contact.

Nitrile gloves provide

sufficient protection

for incidental contact.

[3] For prolonged

contact, consider

double-gloving or

using heavier-duty

gloves. Always wash

hands after removing

gloves.

Body Protection Laboratory coat

To protect skin and

personal clothing from

contamination.

A standard lab coat is

generally sufficient.

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

To prevent inhalation

of dust particles.

If dust is generated

and ventilation is

inadequate, a NIOSH-

approved respirator

(e.g., N95) should be

used.

Operational Plan: Handling and Storage
Proper handling and storage are paramount to maintaining the quality of L-Methionine-15N,d8
and ensuring a safe working environment.
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Handling Protocol
Work Area Preparation:

Ensure the work area is clean and well-ventilated.

Designate a specific area for handling the compound to prevent cross-contamination.

Personal Protective Equipment:

Before handling, put on all required PPE as detailed in the table above.

Dispensing and Weighing:

Handle L-Methionine-15N,d8 as a solid.

Minimize the generation of dust. If possible, use a balance with a draft shield or work in a

fume hood.

Use clean, dedicated spatulas and weighing boats.

General Practices:

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.

Storage Protocol
Container: Keep the container tightly closed when not in use.

Environment: Store in a cool, dry, and well-ventilated place. Some sources recommend

refrigeration.

Incompatibilities: Store away from strong oxidizing agents.
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Labeling: Ensure the container is clearly labeled with the compound's identity.

Disposal Plan
As L-Methionine-15N,d8 is a stable isotopically labeled compound, it is not radioactive.

Therefore, its disposal does not require the specialized procedures associated with radioactive

waste.

Waste Segregation and Collection
Non-Contaminated Waste:

Packaging materials (e.g., outer boxes, packing slips) that have not come into contact with

the chemical can be disposed of as general laboratory waste.

Chemically Contaminated Waste:

Solid Waste: Place any disposable items that have come into direct contact with L-
Methionine-15N,d8 (e.g., gloves, weighing boats, paper towels) into a designated,

sealed, and clearly labeled container for chemical waste.

Unused Compound: Unwanted or expired L-Methionine-15N,d8 should be disposed of as

chemical waste. Do not pour down the drain.

Solutions: Any solutions containing L-Methionine-15N,d8 should be collected in a labeled

container for liquid chemical waste.

Final Disposal
All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Stable isotope-labeled waste is generally treated similarly to common chemical waste, as it

poses little additional harm to the environment. However, it is crucial to follow your

institution's specific protocols.

Emergency Procedures
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In the event of an accidental exposure or spill, follow these procedures immediately.

Exposure Type First-Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult or stops, provide artificial

respiration and seek immediate medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Seek medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Spill Response
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For a dry spill, carefully sweep or vacuum the material, avoiding dust generation,

and place it in a sealed container for disposal.

Clean: Clean the spill area with appropriate cleaning materials.

Report: Report the spill to your laboratory supervisor and EHS department.

Workflow for Safe Handling of L-Methionine-15N,d8
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Caption: Logical workflow for the safe handling and disposal of L-Methionine-15N,d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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